3-Cyclopropoxy-5-nitropicolinamide

• Molecular Formula: C9H9N3O4
• Molecular Weight: 223.19 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-nitropyridine-2-carboxamide
• InChI: InChI=1S/C9H9N3O4/c10-9(13)8-7(16-6-1-2-6)3-5(4-11-8)12(14)15/h3-4,6H,1-2H2,(H2,10,13)
• InChI Key: ATIXDVHESZGNRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)[N+](=O)[O-])C(=O)N

Description

3-Cyclopropoxy-5-nitropicolinamide is a pyridine derivative characterized by a cyclopropoxy substituent at the 3-position and a nitro group at the 5-position of the pyridine ring, with an amide functional group at the 2-position. This compound is of interest in medicinal chemistry due to its structural features, which may confer unique physicochemical and biological properties. The amide group provides hydrogen-bonding capacity, a critical feature for target engagement in drug design.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-nitropicolinamide typically involves the reaction of 3-cyclopropoxy-5-nitropyridine with an appropriate amide-forming reagent. The reaction conditions often include the use of solvents such as methanol or ethanol, and the reaction is carried out under controlled temperature and pressure to ensure the desired product yield .

Industrial Production Methods

While specific industrial production methods for 3-Cyclopropoxy-5-nitropicolinamide are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using larger reaction vessels, and employing continuous flow techniques to enhance production efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-nitropicolinamide undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The compound can undergo reduction reactions to form different derivatives.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents such as hydrogen gas or metal hydrides for reduction reactions, and oxidizing agents like potassium permanganate for oxidation reactions. The reactions are typically carried out under controlled temperature and pressure to ensure selectivity and yield.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield 3-cyclopropoxy-5-aminopicolinamide, while substitution reactions can produce various derivatives with different functional groups attached to the picolinamide structure.

Scientific Research Applications

3-Cyclopropoxy-5-nitropicolinamide has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-nitropicolinamide involves its interaction with specific molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The cyclopropoxy group may also play a role in modulating the compound’s activity by influencing its binding to target molecules .

Comparison with Similar Compounds

Structural Features

The structural analogs of 3-Cyclopropoxy-5-nitropicolinamide include derivatives with variations in substituent groups on the pyridine ring. Key examples are:

Compound Name	Substituents (Pyridine Ring Positions)	Functional Groups
3-Cyclopropoxy-5-nitropicolinamide	3: Cyclopropoxy; 5: Nitro; 2: Amide	Amide, Nitro, Cyclopropoxy
6-Amino-5-nitropicolinonitrile	6: Amino; 5: Nitro; 2: Nitrile	Nitrile, Nitro, Amino
5-Nitro-2-picolinic acid	5: Nitro; 2: Carboxylic acid	Carboxylic acid, Nitro

Key Differences :

• The nitrile group in 6-Amino-5-nitropicolinonitrile is strongly electron-withdrawing, contrasting with the amide group in the target compound, which balances electron withdrawal with hydrogen-bond donor/acceptor capabilities.

Physicochemical Properties

Hypothetical data based on substituent effects:

Compound Name	Molecular Weight (g/mol)	LogP (Predicted)	Water Solubility (mg/mL)
3-Cyclopropoxy-5-nitropicolinamide	~235.2	1.8	Low (<1)
6-Amino-5-nitropicolinonitrile	~180.1	0.5	Moderate (~10)
5-Nitro-2-picolinic acid	~184.1	-0.3	High (>50)

Analysis :

• The cyclopropoxy group in 3-Cyclopropoxy-5-nitropicolinamide increases LogP compared to the polar carboxylic acid in 5-Nitro-2-picolinic acid , reducing aqueous solubility.
• 6-Amino-5-nitropicolinonitrile’s moderate solubility stems from its amino group, which counterbalances the nitrile’s hydrophobicity .

Reactivity and Stability

• Cyclopropoxy Group: The strained cyclopropane ring in 3-Cyclopropoxy-5-nitropicolinamide may render it susceptible to ring-opening reactions under acidic or oxidative conditions, unlike the more stable ethers in non-cyclic analogs.
• Nitro Group : All three compounds share a nitro group at position 5, which can undergo reduction to amines under catalytic hydrogenation, a common pathway in prodrug activation.
• Amide vs. Nitrile: The amide in the target compound is less reactive toward nucleophiles than the nitrile in 6-Amino-5-nitropicolinonitrile, which may participate in cycloaddition or hydrolysis reactions.

Recommendations :

• Conduct kinetic stability assays to assess cyclopropoxy ring integrity.
• Validate biological activity in enzyme inhibition or cell-based assays.